Cas no 1934482-80-0 (Furan, 2-(bromomethyl)-2-(1,2-dimethylpropyl)tetrahydro-)

• Product Name: Furan, 2-(bromomethyl)-2-(1,2-dimethylpropyl)tetrahydro-
• CAS No: 1934482-80-0
• MF: C₁₀H₁₉BrO
• MW: 235.161262750626
• CID: 5285525
• Update Time: 2025-07-01

Furan, 2-(bromomethyl)-2-(1,2-dimethylpropyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-(bromomethyl)-2-(1,2-dimethylpropyl)tetrahydro-

• Inchi： 1S/C10H19BrO/c1-8(2)9(3)10(7-11)5-4-6-12-10/h8-9H,4-7H2,1-3H3
• InChI Key： QKKMARSXBSGJRL-UHFFFAOYSA-N
• SMILES： O1CCCC1(CBr)C(C)C(C)C

Additional information on Furan, 2-(bromomethyl)-2-(1,2-dimethylpropyl)tetrahydro-

Furan, 2-(bromomethyl)-2-(1,2-dimethylpropyl)tetrahydro- (CAS No. 1934482-80-0): A Comprehensive Overview

Furan, 2-(bromomethyl)-2-(1,2-dimethylpropyl)tetrahydro- (CAS No. 1934482-80-0) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound belongs to the class of tetrahydrofurans and features a bromomethyl group and a 1,2-dimethylpropyl substituent, which contribute to its distinct properties and reactivity.

The chemical structure of Furan, 2-(bromomethyl)-2-(1,2-dimethylpropyl)tetrahydro- is characterized by a five-membered furan ring with a tetrahydro configuration. The presence of the bromomethyl group at the 2-position and the 1,2-dimethylpropyl substituent at the same position adds complexity and functionality to the molecule. These functional groups can participate in various chemical reactions, making this compound a valuable intermediate in synthetic chemistry.

In terms of physical properties, Furan, 2-(bromomethyl)-2-(1,2-dimethylpropyl)tetrahydro- is typically a colorless liquid with a characteristic odor. It has a molecular weight of approximately 237.15 g/mol and is soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene. The compound's boiling point and melting point are not widely reported in the literature, but they can be determined through standard analytical techniques.

One of the key areas of research involving Furan, 2-(bromomethyl)-2-(1,2-dimethylpropyl)tetrahydro- is its use as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The bromomethyl group can be readily functionalized through various reactions such as nucleophilic substitution and coupling reactions. For example, recent studies have shown that this compound can be used to synthesize novel derivatives with potential therapeutic applications in areas such as cancer treatment and neurodegenerative diseases.

Additionally, Furan, 2-(bromomethyl)-2-(1,2-dimethylpropyl)tetrahydro- has been explored for its potential in materials science. The unique combination of functional groups in this molecule makes it suitable for the development of new polymers and coatings with enhanced properties. Researchers have reported that derivatives of this compound can improve the mechanical strength and thermal stability of polymer materials, making them suitable for use in advanced applications such as aerospace and electronics.

In the context of environmental chemistry, Furan, 2-(bromomethyl)-2-(1,2-dimethylpropyl)tetrahydro- has been studied for its biodegradability and environmental impact. Initial findings suggest that this compound is relatively stable under ambient conditions but can be degraded by microbial activity under certain conditions. This property is important for assessing the environmental fate and potential risks associated with the use of this compound in industrial processes.

The synthesis of Furan, 2-(bromomethyl)-2-(1,2-dimethylpropyl)tetrahydro- typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include the cyclization of appropriate precursors followed by functional group transformations. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic strategies for this compound.

In conclusion, Furan, 2-(bromomethyl)-2-(1,2-dimethylpropyl)tetrahydro- (CAS No. 1934482-80-0) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and environmental chemistry. Its unique chemical structure and reactivity make it an attractive target for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in various scientific disciplines.